2-Chloro-N-methylpyridin-4-amine
Overview
Description
2-Chloro-N-methylpyridin-4-amine is a chemical compound with the molecular formula C6H7ClN2 . It is used in various chemical reactions and has potential applications in different fields .
Synthesis Analysis
The synthesis of this compound can be achieved through several methods. One common method involves the reduction of nitriles or amides and nitro compounds . Another method involves the reaction of 2-chloro-5-methyl-4-nitropyridine 1-oxide . The synthesis steps can also involve microwave-assisted reactions .Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, and 2 nitrogen atoms .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in alkylation and acylation reactions . It can also undergo aromatic nucleophilic substitution with anilines under microwave conditions .Scientific Research Applications
- 2-Chloro-N-methylpyridin-4-amine serves as a valuable raw material and intermediate in organic synthesis. Researchers use it to construct more complex molecules, such as pharmaceuticals, agrochemicals, and dyestuffs .
- In drug discovery, this compound plays a role as a building block. Scientists explore its reactivity and functional groups to design novel drug candidates. Its unique structure may contribute to the development of new therapeutic agents .
- This compound has been investigated as an inhibitor. For instance:
- The compound’s structure suggests it could participate in coordination complexes. Researchers explore its interactions with metal ions or other ligands. Such studies contribute to materials science and catalysis research .
- Classical molecular simulations have investigated the arrangement of intercalated molecules, including This compound , within layered structures. These studies provide insights into materials with potential applications in areas like ion exchange and adsorption .
- Researchers might explore the reactivity of this compound with biomolecules. For instance, it could serve as a linker for bioconjugation or as a probe in chemical biology experiments .
Organic Synthesis and Intermediates
Pharmaceutical Research
Inhibitor Studies
Material Science and Coordination Chemistry
Layered Materials and Intercalation
Chemical Biology and Bioconjugation
Safety and Hazards
2-Chloro-N-methylpyridin-4-amine should be stored in a dark place under inert atmosphere at 2-8°C . It should be kept away from heat, flames, and sparks. Oxidizing agents should be avoided. Possible hazardous combustion products include carbon monoxide, nitrogen oxides, and hydrogen chloride . It is considered hazardous according to the 2012 OSHA Hazard Communication Standard .
Future Directions
Mechanism of Action
Target of Action
It is known to be used in the suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling, it may act as a reagent .
Biochemical Pathways
It is known to be involved in the suzuki–miyaura coupling process , which is a key reaction in organic chemistry for the formation of carbon-carbon bonds .
Pharmacokinetics
It is soluble in most organic solvents such as ethanol, dimethylformamide, and dichloromethane , which may influence its bioavailability.
Result of Action
Its use in the suzuki–miyaura coupling process suggests that it plays a role in the formation of carbon-carbon bonds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-N-methylpyridin-4-amine. It is stable under neutral and weakly acidic conditions, but may decompose under strongly basic conditions . Its solubility in various organic solvents also suggests that the solvent environment can significantly influence its action and stability.
properties
IUPAC Name |
2-chloro-N-methylpyridin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c1-8-5-2-3-9-6(7)4-5/h2-4H,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLCVZLIXJWBLJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NC=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methoxyimidazo[1,2-A]pyridine-3-carbaldehyde](/img/structure/B3170635.png)
